Cas no 1206998-57-3 (1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea
• CAS No: 1206998-57-3
• MF: C₁₁H₉F₂N₃OS
• MW: 269.27046751976
• CID: 6275101
• PubChem ID: 45503735
• Update Time: 2025-05-26

1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea
• VU0519915-1
• 1-allyl-3-(4,6-difluorobenzo[d]thiazol-2-yl)urea
• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-prop-2-enylurea
• F5772-9308
• AKOS024517928
• 1206998-57-3

• Inchi： 1S/C11H9F2N3OS/c1-2-3-14-10(17)16-11-15-9-7(13)4-6(12)5-8(9)18-11/h2,4-5H,1,3H2,(H2,14,15,16,17)
• InChI Key： CHJBOFVHKYMNEB-UHFFFAOYSA-N
• SMILES： S1C(NC(NCC=C)=O)=NC2C(=CC(=CC1=2)F)F

Computed Properties

• Exact Mass: 269.04343942g/mol
• Monoisotopic Mass: 269.04343942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea

Professional Introduction to Compound with CAS No 1206998-57-3 and Product Name: 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea

The compound with the CAS number 1206998-57-3 and the product name 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea represents a significant advancement in the field of chemical and biomedical research. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of 4,6-difluoro substituents on the benzothiazole core and the prop-2-enyl group attached to the urea moiety, contribute to its unique chemical and biological characteristics.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4,6-difluoro substitution pattern enhances the electronic properties of the benzothiazole ring, making it more susceptible to interactions with biological targets. This modification has been shown to improve the binding affinity and selectivity of these derivatives towards various enzymes and receptors.

The prop-2-enyl group in the molecular structure of 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea introduces a hydrophobic region that can influence both the solubility and pharmacokinetic behavior of the compound. This feature is particularly relevant in drug design, as it can affect how the molecule is absorbed, distributed, metabolized, and excreted by the body. The combination of these structural elements makes this compound a promising candidate for further investigation in therapeutic applications.

In the realm of academic research, this compound has been studied for its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. The fluoro-substituted benzothiazole core has been implicated in enhancing the bioavailability and metabolic stability of drug candidates. Additionally, the urea moiety often serves as a key pharmacophore in designing molecules that interact with biological targets. The presence of both these functional groups in 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea suggests that it may possess multiple mechanisms of action.

One of the most intriguing aspects of this compound is its potential application in oncology research. Benzothiazole derivatives have been reported to inhibit key enzymes involved in cancer cell proliferation and survival. The 4,6-difluoro substitution enhances the ability of these compounds to interact with target proteins by improving their lipophilicity and stability. Preclinical studies have demonstrated that similar derivatives exhibit significant antitumor activity by disrupting critical signaling pathways in cancer cells.

Furthermore, the prop-2-enyl group may contribute to the compound's ability to cross cell membranes efficiently, which is essential for achieving therapeutic levels at target sites. This feature is particularly important for developing drugs that need to reach intracellular compartments or cross biological barriers. The structural design of 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea aligns well with current trends in drug discovery aimed at improving membrane permeability and reducing metabolic degradation.

The compound's potential also extends to its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Benzothiazole derivatives have been shown to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The unique structural features of 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(prop-2-en-1-yl)urea, particularly the fluoro-substituted benzothiazole core, may enhance its efficacy in reducing inflammation by improving binding affinity to inflammatory targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular modeling studies suggest that the urea moiety interacts with specific amino acid residues in target proteins, while the prop-2-enyl group stabilizes the binding conformation. These insights are crucial for optimizing drug candidates during early-stage development.

In conclusion, the compound with CAS number 1206998-57-3 and product name 1-(4,6-difluoro-1,3-benzothiazol-2-yi)-3-(prop--en--y--y--urea) represents a significant advancement in chemical and biomedical research. Its unique structural features make it a promising candidate for further investigation in therapeutic applications such as oncology and anti-inflammatory treatments. The presence of both 4,6--difluoro substituents on--the benzothiazole core--and--the prop--en--y group attached--to--the urea moiety contributes---to its diverse pharmacological properties---and potential applications---in drug development.